Cas no 231630-13-0 (1,3-dihydro-3-methyl-2H-Thieno[2,3-d]imidazol-2-one)

• Product Name: 1,3-dihydro-3-methyl-2H-Thieno[2,3-d]imidazol-2-one
• CAS No: 231630-13-0
• Molecular Formula: C₆H₆N₂OS
• Molecular Weight: 154.18964
• CID: 1025851
• PubChem ID: 15470969

1,3-dihydro-3-methyl-2H-Thieno[2,3-d]imidazol-2-one Properties

Names and Identifiers

• 1,3-dihydro-3-methyl-2H-Thieno[2,3-d]imidazol-2-one
• 3-Methyl-1H-thieno[2,3-d]imidazol-2(3H)-one
• 3-methyl-1H-thieno[2,3-d]imidazol-2-one
• 2H-thieno[2,3-d]imidazol-2-one, 1,3-dihydro-3-methyl-
• 3-Methyl-1,3-dihydro-2H-thieno[2,3-d]imidazol-2-one
• LogP
• DB-357135
• SCHEMBL13015500
• 231630-13-0
• Z1255404493
• CS-0257700
• 3-methyl-1H,2H,3H-thieno[2,3-d]imidazol-2-one
• DTXSID50573077
• EN300-6759273

• InChIKey： CZLSEXFVHQKUKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N2OS/c1-8-5-4(2-3-10-5)7-6(8)9/h2-3H,1H3,(H,7,9)
• SMILES： CN1C2=C(C=CS2)N=C1O

Computed Properties

• Exact Mass: 154.02018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.02008399g/mol
• Heavy Atom Count: 10
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazoles